(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C23H20F3N7O/c1-15-6-8-16(9-7-15)33-21-19(29-30-33)20(27-14-28-21)31-10-12-32(13-11-31)22(34)17-4-2-3-5-18(17)23(24,25)26/h2-9,14H,10-13H2,1H3
• InChI Key: YYWLQVHHZIBOIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5=CC=CC=C5C(F)(F)F)N=N2
• Molecular Formula: C23H20F3N7O
• Molecular Weight: 467.4 g/mol

Description

(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C23H20F3N7O and its molecular weight is 467.456. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and Antimicrobial Activities : Novel pyrazole and pyrimidine derivatives, including structures similar to the specified compound, have been synthesized and evaluated for their in vitro antitumor activity against MCF-7 cell line, exhibiting significant antimicrobial and antioxidant activities (A. Farag & Asmaa M. Fahim, 2019). These compounds have shown promise in contributing to the development of new therapeutic agents due to their high biological activity.

• Positive Inotropic Activity : Research on [1,2,4]triazolo[3,4-a]phthalazine derivatives bearing substituted piperazine moieties demonstrated significant positive inotropic effects, suggesting potential applications in heart-related conditions. One of the compounds was found to be highly potent, showcasing the therapeutic potential of such chemical structures in cardiology (Long-xu Ma et al., 2014).

Theoretical Studies and Chemical Properties

• Density Functional Theory (DFT) Calculations : DFT calculations have been used to investigate the equilibrium geometry of novel phenylpyrazolo[1,5-a]pyrimidin-6-yl)methanone derivatives. The study correlated biological activity with quantum mechanical properties, providing insights into the structure-activity relationships of these compounds (A. Farag & Asmaa M. Fahim, 2019).

• Metabolism and Pharmacokinetics Studies : Research into the metabolism, excretion, and pharmacokinetics of related compounds offers insights into how they are processed in the body, which is crucial for the development of drugs with optimal efficacy and safety profiles (Raman K. Sharma et al., 2012).